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Abstract
p-Nonylacetophenone, a member of the aromatic ketone family, presents a unique and

valuable profile for the modern perfumer. Its structure, combining a classic acetophenone core

with a C9 alkyl chain, offers a multifaceted character that extends beyond simple odor

contribution. This document provides a detailed exploration of p-nonylacetophenone's

properties and its application in fragrance formulation. We will delve into its role as both a

complex olfactory modifier and a highly effective fixative. Included are comprehensive, step-by-

step protocols for its evaluation, performance testing, and incorporation into fragrance

concentrates, designed to provide researchers and formulators with a robust framework for

harnessing its full potential.

Physicochemical & Olfactory Properties
p-Nonylacetophenone (1-(4-nonylphenyl)ethanone) is a liquid, stable under normal

conditions, making it highly suitable for incorporation into a wide range of product bases.[1][2]

Its key properties are summarized below.
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Property Value Source

Chemical Name 1-(4-Nonylphenyl)ethan-1-one [1][2]

CAS Number 37593-05-8 [1][2]

Molecular Formula C₁₇H₂₆O [2]

Molecular Weight 246.39 g/mol [2]

Physical State Liquid [1]

Boiling Point 159 - 161 °C [1]

Olfactory Profile Analysis
While structurally related to acetophenone—known for its sweet, floral, and almond-like scent

reminiscent of hawthorn and orange blossom[3][4]—the introduction of the para-nonyl group

significantly modifies the olfactory profile of p-nonylacetophenone.

Primary Notes: The core acetophenone character provides a powdery, sweet, floral

foundation. Notes of mimosa, heliotrope, and a subtle cherry-almond facet are perceptible.[3]

Modifying Nuances: The C9 alkyl chain imparts distinct waxy, slightly citrusy (specifically,

grapefruit rind), and clean fatty undertones. This complexity moves the material away from a

simple floral note into a more sophisticated, substantive domain.

Substantivity & Tenacity: Due to its higher molecular weight (246.39 g/mol ) and lower

volatility compared to standard acetophenone (120.15 g/mol ), p-nonylacetophenone
exhibits significantly greater longevity on a smelling strip and on the skin.[2][5] This property

is foundational to its role as a fixative.

Functional Role in Fragrance Compositions
p-Nonylacetophenone serves two primary functions in a fragrance formula: as a unique scent

modifier and as a high-performance fixative.

Olfactory Modifier
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The material excels in adding warmth, depth, and a modern, powdery-waxy texture to various

fragrance accords.[6]

Floral Accords: It enhances the natural waxiness of white florals like tuberose and gardenia,

while lending a powdery, sun-drenched warmth to mimosa and hawthorn reconstructions.

Oriental & Gourmand Accords: Its subtle almond and cherry facets can bridge floral and

gourmand notes, complementing materials like vanilla, tonka bean, and heliotropin.[3]

Functional Fragrances: In applications like soaps and lotions, its clean, slightly fatty

character provides a substantive, "cared-for" scent profile that supports other fragrance

notes.[7]

Fixative Properties
Fixatives are essential, less volatile components in a fragrance that slow down the evaporation

rate of more volatile ingredients, thereby increasing the overall longevity of the scent.[8] The

long alkyl chain and high molecular weight of p-nonylacetophenone make it an excellent

fixative, particularly for volatile top and middle notes.

The mechanism of fixation involves intermolecular interactions that effectively lower the vapor

pressure of the entire fragrance system.[9] By anchoring more fleeting citrus, herbal, and light

floral notes, p-nonylacetophenone helps to maintain the integrity of the fragrance's intended

character over a longer period.

Application Protocols & Methodologies
The following protocols provide a standardized framework for evaluating and utilizing p-
nonylacetophenone in a laboratory setting.

Protocol: Preparation of Stock Solution
Objective: To prepare a standardized, workable dilution of p-nonylacetophenone for olfactory

evaluation and formulation trials.

Materials:

p-Nonylacetophenone
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Ethanol, 95% (perfumer's grade)

Glass beaker

Magnetic stirrer and stir bar

Analytical balance

Amber glass storage bottle

Procedure:

Place the glass beaker on the analytical balance and tare.

Carefully weigh 10.0 g of p-nonylacetophenone into the beaker.

Add 90.0 g of 95% ethanol to the beaker.

Place the magnetic stir bar in the beaker and place it on the magnetic stirrer.

Stir at a moderate speed until the solution is completely homogenous.

Transfer the 10% solution to a labeled amber glass bottle for storage.

Protocol: Evaluation of Fixative Efficacy
Objective: To quantify the effect of p-nonylacetophenone on the longevity of a volatile

fragrance accord.

Workflow:
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Preparation

Application & Evaluation

Analysis

Prepare Simple Citrus Accord
(e.g., Bergamot, Lemon, Orange)

Prepare Control Solution:
99g Accord + 1g Ethanol

Prepare Test Solution:
99g Accord + 1g p-Nonylacetophenone

Dip Smelling Strips
(Control & Test)

Evaluate Olfactory Intensity
 at T=0, 1, 4, 8, 12 hours

Record Intensity on a 1-5 Scale
(1=Faint, 5=Strong)

Plot Intensity vs. Time
for both samples

Compare Evaporation Curves

Conclusion on Fixative Effect

Click to download full resolution via product page

Figure 1: Workflow for Fixative Effect Evaluation.
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Procedure:

Create a simple, volatile accord: Prepare a blend of top notes, for example: 50% Bergamot

oil, 30% Lemon oil, 20% Sweet Orange oil.

Prepare Control Sample: Weigh 9.9 g of the citrus accord into a vial and add 0.1 g of 95%

ethanol.

Prepare Test Sample: Weigh 9.9 g of the citrus accord into a second vial and add 0.1 g of p-
nonylacetophenone.

Application: Dip one labeled smelling strip into the Control sample and another into the Test

sample to an equal depth for 2 seconds.

Evaluation: Evaluate the odor intensity of both strips immediately (T=0) and at set intervals

(e.g., T=1h, T=4h, T=8h, T=12h). Rate the perceived intensity of the citrus accord on a scale

of 1 (very weak) to 5 (very strong).

Data Analysis: Record the results in a table and plot the intensity over time to visualize the

difference in evaporation rates.

Hypothetical Data Presentation:

Time Control Intensity (1-5) Test Intensity (1-5)

0 hr 5 5

1 hr 4 4.5

4 hr 2 3.5

8 hr 0.5 2.5

12 hr 0 1.5

Protocol: Stability Testing in a Product Base
Objective: To assess the stability and performance of a fragrance containing p-
nonylacetophenone in a representative consumer product base (e.g., a simple lotion).
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Procedure:

Prepare two samples of a fragrance concentrate: one with 2% p-nonylacetophenone (Test)

and one without (Control).

Incorporate each fragrance concentrate at 0.5% into a simple, unscented lotion base.

Divide each batch into three aliquots:

One for storage at room temperature (20-22°C).

One for storage in an oven at 40°C (accelerated aging).

One for storage exposed to a UV light source.

Evaluate all samples at weekly intervals for 4 weeks, assessing for any changes in color,

viscosity, pH, and odor profile. Document all findings. A stable formulation will show minimal

deviation from the initial measurements.[10][11]

Safety & Regulatory Considerations
Hazard Profile: p-Nonylacetophenone is classified as causing skin irritation (Category 2) and

serious eye irritation (Category 2).[1][2] It may also cause respiratory irritation.[2]

Handling: Standard laboratory personal protective equipment (PPE), including gloves and

safety glasses, should be worn when handling the neat material or concentrated solutions.[1]

Work should be conducted in a well-ventilated area.

Formulation Limits: While specific regulations for p-nonylacetophenone may vary, all

fragrance ingredients must be used in accordance with the guidelines and standards set by

the International Fragrance Association (IFRA) and the Research Institute for Fragrance

Materials (RIFM).[12] These bodies establish safe use levels for fragrance materials in

different consumer product categories based on comprehensive safety assessments. It is the

formulator's responsibility to ensure compliance for the intended application.

Case Study: Formulation of "Solar Mimosa" Accord
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The following is a simplified example of how p-nonylacetophenone can be used to create a

substantive and radiant floral accord.

Ingredient Parts (of 1000) Olfactory Contribution

Bergamot Oil 150 Bright, fresh, citrus top note

Phenyl Ethyl Alcohol 200 Rosy, floral body

Linalool 100
Fresh, light floral (lily of the

valley)

Heliotropin 80 Powdery, almond-like, sweet

Anisic Aldehyde 50 Hawthorn, sweet, powdery

p-Nonylacetophenone 30
Adds waxy warmth, enhances

powder, fixes top notes

Benzyl Acetate 120 Fruity jasmine note

Indole (10% in EtOH) 10
Adds naturalness and depth to

florals

Galaxolide (Musk) 260 Clean, substantive musk base

In this formulation, p-nonylacetophenone anchors the volatile bergamot, adds a sophisticated

waxy texture that complements the mimosa-like character of anisic aldehyde and heliotropin,

and contributes to the overall warm, powdery dry-down of the fragrance.

Conclusion
p-Nonylacetophenone is a highly versatile and effective ingredient for the modern perfumer.

Its complex olfactory profile, combining sweet, floral, and powdery notes with unique waxy and

citrus facets, allows for the creation of sophisticated and novel scent experiences. Furthermore,

its excellent fixative properties, derived from its high molecular weight and low volatility, make it

an invaluable tool for improving the longevity and performance of fragrance compositions

across a wide range of applications. Adherence to established safety protocols and regulatory

guidelines will ensure its successful and responsible implementation.
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Email: info@benchchem.com or Request Quote Online.
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nonylacetophenone-in-modern-fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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